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Compound of Interest

Compound Name: Fmoc-DL-Nle-OH

Cat. No.: B557656 Get Quote

An In-depth Technical Guide on the Safety and Handling of Fmoc-DL-Nle-OH

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is compiled from publicly available safety data sheets (SDS) for

structurally similar compounds, including Fmoc-D-Nle-OH, Fmoc-L-Nle-OH, and other Fmoc-

protected amino acids. A specific Safety Data Sheet for Fmoc-DL-Nle-OH (CAS No. 144701-

20-2) was not readily available. Therefore, this document should be used as a guideline, and a

comprehensive risk assessment should be conducted by qualified personnel before handling

this chemical.

Chemical Identification and Properties
Fmoc-DL-Nle-OH is a non-proteinogenic amino acid derivative commonly used in peptide

synthesis. The Fmoc (9-fluorenylmethyloxycarbonyl) group is a base-labile protecting group for

the amino functionality.

Table 1: Physical and Chemical Properties of Fmoc-Norleucine Derivatives
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Property Data Source(s)

Chemical Name

N-α-(9-

Fluorenylmethoxycarbonyl)-

DL-norleucine

N/A

Synonyms Fmoc-DL-Nle-OH N/A

CAS Number 144701-20-2 [1]

Molecular Formula C21H23NO4 [2][3][4][5]

Molecular Weight 353.41 g/mol [2][6]

Appearance
White to off-white powder or

crystalline solid
[2][7]

Melting Point 135-147 °C (for L-isomer) [2][8]

Solubility

Soluble in Dimethylformamide

(DMF), Dimethyl sulfoxide

(DMSO), Chloroform,

Dichloromethane, Ethyl

Acetate, and Acetone.

[2][7]

Storage Temperature
2-8 °C, desiccated and

protected from light.
[6]

Hazard Identification and GHS Classification
Based on data for similar Fmoc-amino acids, Fmoc-DL-Nle-OH may be classified as follows.

Users should verify the classification with a specific SDS if available.

Table 2: GHS Hazard Classification (Based on Analogs)
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Hazard Class Category Hazard Statement Source(s)

Skin Irritation 2
H315: Causes skin

irritation
[9][10]

Eye Irritation 2A
H319: Causes serious

eye irritation
[9][10]

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

3
H335: May cause

respiratory irritation
[9]

GHS Pictogram:

alt text

Signal Word: Warning

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[9]

P264: Wash skin thoroughly after handling.[9]

P271: Use only outdoors or in a well-ventilated area.[9]

P280: Wear protective gloves/ eye protection/ face protection.[9]

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.[9]

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

[9]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[9]

P312: Call a POISON CENTER/doctor if you feel unwell.[9]
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P403 + P233: Store in a well-ventilated place. Keep container tightly closed.[9]

P501: Dispose of contents/ container to an approved waste disposal plant.[9]

Experimental Protocols
General Handling and Storage Protocol

Receipt and Inspection: Upon receipt, inspect the container for any damage.

Storage: Store the container tightly sealed in a dry, cool (2-8°C), and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[6][11] Protect from light.

Dispensing: When weighing and dispensing the powder, use a chemical fume hood to avoid

inhalation of dust.[12][13] Use non-sparking tools.[14]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses with side shields or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

[9] If dust generation is significant, use a NIOSH-approved respirator.[9]

Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in the

laboratory.

Spill Response Protocol
Evacuation: Evacuate the immediate area of the spill.

Ventilation: Ensure the area is well-ventilated.

Containment: Prevent the powder from spreading or entering drains.[9][15]

Cleanup:

For small spills, carefully sweep up the solid material, avoiding dust generation.[16]

Place the spilled material into a suitable, labeled container for disposal.[11]

Clean the spill area with a damp cloth or paper towel.
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Decontamination: Decontaminate all equipment used for cleanup.

Waste Disposal: Dispose of the waste in accordance with local, state, and federal

regulations.[9][11]

First Aid Measures
Table 3: First Aid Procedures
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Exposure Route Procedure Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Seek

medical attention if symptoms

persist.

[9][11][17]

Skin Contact

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

Remove contaminated

clothing. Seek medical

attention if irritation develops

or persists.

[9][11][17]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Seek

immediate medical attention.

[9][11][17]

Ingestion

Do NOT induce vomiting.

Wash out mouth with water.

Never give anything by mouth

to an unconscious person.

Seek medical attention.

[11][17]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[16][17]

Specific Hazards: Emits toxic fumes under fire conditions, including carbon oxides and

nitrogen oxides.[11][17]
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Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[11][17]

Stability and Reactivity
Reactivity: No specific reactivity data is available.

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Avoid moisture and exposure to light.[12]

Incompatible Materials: Strong oxidizing agents.[11]

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides.

[17]

Toxicological Information
To the best of our knowledge, the chemical, physical, and toxicological properties of Fmoc-DL-
Nle-OH have not been thoroughly investigated.[11] The primary hazards are expected to be

irritation to the skin, eyes, and respiratory system.[9][10]
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Caption: General workflow for handling Fmoc-DL-Nle-OH.
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 Personal Protective Equipment (PPE) for Fmoc-DL-Nle-OH

Eye Protection

Skin Protection

Respiratory Protection

Safety Glasses with Side Shields or Goggles
Chemical-Resistant Gloves (Nitrile)

Lab Coat
NIOSH-approved Respirator (if dust is generated)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-L-norleucine
https://pubchem.ncbi.nlm.nih.gov/compound/Fmoc-L-norleucine
https://www.anaspec.com/assets/d4ba913d-041a-4f0d-9989-05f3857ea7d9/sds-en-as-20356-fmoc-d-leu-oh.pdf
https://www.kilobio.com/the-secret-to-safely-handling-fmoc-l-ala-oh-msds-guidelines-you-cant-ignore/
https://www.alfa-chemistry.com/product/fmoc-nle-oh-cas-77284-32-3-424893.html
https://www.echemi.com/produce/pr24021815203-fmoc-dl-nle-oh.html
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-applications-fmoc-leu-oh-cas-35661-60-0-hz
https://www.chemicalbook.com/msds/Fmoc-Leu-OH.pdf
https://www.chemicalbook.com/msds/fmoc-nle-oh.pdf
https://www.benchchem.com/product/b557656#safety-and-handling-precautions-for-fmoc-dl-nle-oh
https://www.benchchem.com/product/b557656#safety-and-handling-precautions-for-fmoc-dl-nle-oh
https://www.benchchem.com/product/b557656#safety-and-handling-precautions-for-fmoc-dl-nle-oh
https://www.benchchem.com/product/b557656#safety-and-handling-precautions-for-fmoc-dl-nle-oh
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b557656?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557656?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

